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Compound of Interest

Compound Name: DTS-201 sodium

Cat. No.: B3188533 Get Quote

This document provides essential safety and logistical information for the proper disposal of

DTS-201 sodium. Given that "DTS-201 sodium" is not a standard chemical identifier, this

guide focuses on the safe handling and disposal of metallic sodium, a highly reactive

substance requiring stringent safety protocols. The procedures outlined below are based on

established methods for neutralizing reactive alkali metals and are intended for use by trained

laboratory personnel.

Quantitative Data for Sodium Neutralization
For safe and effective neutralization of sodium waste, specific quantities and concentrations of

reagents are crucial. The following table summarizes the key quantitative data for the

recommended disposal protocol.
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Parameter Value Notes

Neutralizing Agent 95% Ethanol -

Ethanol Volume per Gram of

Sodium
13 mL Ensures a controlled reaction.

Water for Dilution
Equal volume to the ethanol

used

Added slowly after the initial

reaction ceases.

Neutralizing Acid
6 M Sulfuric or Hydrochloric

Acid

Used to neutralize the final

solution to a safe pH.

Final Borohydride

Concentration (if applicable)
< 3% in water

For disposal of sodium

borohydride, a related reactive

substance.

Final Hydride Concentration (if

applicable)
< 5% in dry hydrocarbon

For disposal of sodium hydride

dispersions.

Experimental Protocol: Neutralization of Waste
Sodium
The following step-by-step protocol details the chemical neutralization of waste sodium. This

procedure must be conducted in a chemical fume hood, behind a safety shield, with the

operator wearing appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.[1]

Equipment:

Three-necked, round-bottomed flask

Stirrer (spark-proof)

Dropping funnel

Condenser

Heating mantle
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Nitrogen source

Procedure:

Preparation: Cut solid sodium into small pieces while submerged in mineral oil to expose an

unoxidized surface. For sodium dispersions in oil, proceed directly to step 3.

Inert Atmosphere: Flush the three-necked flask with nitrogen gas to create an inert

atmosphere.

Transfer of Sodium: Place the small pieces of sodium into the flask.

Addition of Ethanol: Add 13 mL of 95% ethanol per gram of sodium through the dropping

funnel at a rate that maintains a rapid reflux. Caution: Hydrogen gas is evolved during this

reaction, creating a significant explosion hazard. Ensure the reaction is carried out in a well-

ventilated fume hood and away from any ignition sources.[1]

Stirring and Refluxing: Once enough ethanol has been added, begin stirring with a spark-

proof stirrer. Heat the mixture to reflux and continue until all the sodium has dissolved.

Dilution with Water: Remove the heat source and allow the flask to cool slightly. Slowly add

an equal volume of water at a rate that does not cause vigorous refluxing.

Neutralization: After the solution has cooled to room temperature, neutralize it with 6 M

sulfuric or hydrochloric acid.

Final Disposal: The final neutralized aqueous alcoholic solution can be disposed of with other

solvent waste in accordance with local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of DTS-201
sodium, from initial preparation to final waste disposal.
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Preparation

Neutralization Reaction

Workup and Final Disposal

Start: Identify DTS-201 Sodium Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Cut Sodium into Small Pieces
(under mineral oil)

Set up 3-Neck Flask with Stirrer,
Condenser, and Dropping Funnel

Flush Apparatus with Nitrogen

Add Sodium to Flask

Slowly Add 95% Ethanol
(13 mL per gram of Na)

Stir and Reflux until Sodium is Dissolved

CAUTION:
Hydrogen Gas Evolved!

Explosion Hazard!
Remove Heat and Cool

Slowly Add Equal Volume of Water

Neutralize with 6M H2SO4 or HCl

Dispose of as Solvent Waste

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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